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Compound of Interest

Compound Name: Cesium benzoate

Cat. No.: B092456

An In-depth Technical Guide to Cesium
Benzoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical and chemical properties of
cesium benzoate (C7HsCsOz), tailored for its application in a laboratory setting. The
information compiled herein covers its structural and molecular data, physicochemical
characteristics, and reactivity, supported by experimental protocols and safety information.

Core Chemical Identity and Structure

Cesium benzoate is the cesium salt of benzoic acid, with the CAS Registry Number 17265-04-
2.[1] Structurally, it is an ionic compound composed of a cesium cation (Cs*) and a benzoate
anion (CeHsCOO™).[1] The ionic bond between the heavy alkali metal and the carboxylate
group, along with the resonance-stabilized aromatic ring, dictates its primary chemical and
physical behaviors.[1]

Molecular and Structural Data Summary
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Identifier Value Source
Molecular Formula C7HsCsO:2 PubChem|[2]
Molecular Weight 254.02 g/mol PubChem[1][2]
IUPAC Name cesium;benzoate EvitaChem[1]
CAS Number 17265-04-2 PubChem[2]
PubChem CID 23685552 PubChem[2]
C1=CC=C(C=C1)C(=0)[O-].
SMILES PubChem[2]
[Cs+]
BLUMOBPWAAOPOQOY-
INChl Key PubChem|[2]
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Physicochemical Properties

Cesium benzoate is a solid at room temperature and is characterized as being moderately

hygroscopic, meaning it can absorb moisture from the air.[1] Due to its ionic nature, it is

generally soluble in polar solvents.[1] Like many simple metal carboxylates, its boiling point is

not well-defined because it tends to decompose at elevated temperatures before boiling is

observed.[1][3]

Summary of Physical Properties
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Property Value/Description Notes
Appearance White solid (typical) Varies with purity.
Odor Odorless

The ionic bond between Cs+

- Soluble in polar solvents like and the benzoate anion
Solubility - ) o
water. facilitates dissolution in polar
media.[1]
. i . Thermal decomposition is a

Boiling Point Decomposes before boiling. o

key characteristic.[1]
o ] Should be stored in a dry, inert
Hygroscopicity Moderately hygroscopic.

atmosphere.[1][4]

Chemical Properties and Reactivity

The chemical behavior of cesium benzoate is governed by its ionic character and the reactivity
of the benzoate anion.[1]

e Basicity: In agueous solution, the benzoate ion, being the conjugate base of a weak acid
(benzoic acid), will hydrolyze to produce a slightly alkaline solution.

e Nucleophilicity: It can act as a source of the benzoate nucleophile in substitution reactions,
for instance, with alkyl halides to form esters.[1]

o Catalysis: The cesium ion can act as a Lewis acid, and the compound has been noted for its
use as a catalyst in certain polymerization reactions by stabilizing charged intermediates.[1]

o Thermal Stability: Cesium benzoate decomposes at high temperatures.[3] While specific
decomposition products are not detailed in the provided results, the thermal decomposition
of metal benzoates can yield ketones, COz, and metal oxides.[5][6] It is noted that
decomposition can occur at temperatures above 80°C.[3]

Logical and Experimental Workflows
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Visualizing the processes involved in using and characterizing cesium benzoate can clarify
laboratory procedures.
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Reactants

Cesium Hydroxide (CsOH)

or Cesium Carbonate (Cs2COs)

Benzoic Acid (C7H602)

Cesium Benzoate (C7HsCsOz2)

Cesium Benzoate Sample

Receive/Synthesize

FTIR Spectroscopy
(Confirm Functional Groups)

Melting Point Analysis
(Assess Purity)

:

Solubility Test
(Confirm Polarity)

:

NMR / HPLC

(Structural Confirmation & Purity)

Verified Sample for Lab Use
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical and chemical properties of cesium benzoate
for lab use.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092456#physical-and-chemical-properties-of-cesium-
benzoate-for-lab-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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